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Compound of Interest

Compound Name: Einecs 287-149-7

CAS No.: 85409-78-5

Cat. No.: B12675883

Get Quote

(Quaternary ammonium compounds, benzyl-C12-18-
alkyldimethyl, chlorides)
Part 1: Executive Safety Directive
STOP AND READ: Einecs 287-149-7 is NOT a standard organic solvent. It is a potent cationic

surfactant and biocide.

CRITICAL PROHIBITION:Do NOT discharge into municipal drains or sinks. This compound

is highly toxic to aquatic life and will disrupt the biological degradation stage of wastewater

treatment plants (WWTPs).

IMMEDIATE HAZARD: Causes severe skin burns and eye damage (Corrosive, Category

1B).

INCOMPATIBILITY: Violent reaction potential with strong oxidizers; forms insoluble, sticky

precipitates with anionic surfactants.
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Part 2: Chemical Identification & Characterization[1]
To ensure you are handling the correct inventory, verify the substance against the following

identifiers. This compound is a specific fraction of Benzalkonium Chloride (BAC).

Parameter Value

EC Number 287-149-7

CAS Number 68391-01-5

Chemical Name
Quaternary ammonium compounds, benzyl-

C12-18-alkyldimethyl, chlorides

Physical State
Viscous liquid or gel (often supplied as 50-80%

aqueous solution)

pH (1% soln) 6.0 – 9.0 (Neutral to slightly alkaline)

Flash Point > 100°C (unless in alcohol solvent)

Primary Hazard
Corrosive (C), Dangerous for the Environment

(N)

Mechanistic Insight: Why is it dangerous?
As a cationic surfactant, the positively charged nitrogen headgroup attracts to the negatively

charged cell membranes of bacteria and tissues. It destabilizes the membrane permeability,

causing cell lysis (death). This same mechanism causes rapid, irreversible corneal damage in

humans and kills fish/algae at very low concentrations (LC50 < 1 mg/L).

Part 3: Pre-Disposal Segregation & Stabilization
Before moving waste to the disposal area, you must segregate it correctly. Improper mixing is

the most common cause of lab accidents involving Quats.

The Anionic Incompatibility Rule
Never mix Einecs 287-149-7 waste with anionic detergents (e.g., SDS, Sodium Lauryl Sulfate,

common lab soaps).
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The Result: They will react to form a sticky, insoluble "gunk" (electrostatic precipitation) that

clogs waste drums and pumping equipment.

The Fix: Designate a specific "Cationic/Biocide Waste" stream.

The Nitrate Prohibition
Never mix with nitrate-containing waste (e.g., Silver Nitrate, Nitric Acid).

The Risk: Potential formation of unstable nitro-compounds or exothermic reactions.

Personal Protective Equipment (PPE) Matrix
Body Area Recommended Protection Technical Rationale

Hands
Nitrile (>0.11mm) or Butyl

Rubber

Latex is permeable to organic

solvents often found in BAC

formulations.

Eyes
Tightly fitting Goggles + Face

Shield

Risk of permanent blindness.

Safety glasses are insufficient

for pouring.

Respiratory Type A/P2 Filter
Only required if generating

aerosols (spraying/misting).

Part 4: Disposal Workflows
Workflow A: Concentrated Liquid Waste (>1%)
Applicable for: Expired stock solutions, mother liquors.

Container Selection: Use High-Density Polyethylene (HDPE) drums. Do not use metal drums

without a liner (corrosion risk).

pH Check: Verify pH is between 5 and 9. If highly alkaline, neutralize carefully with dilute

Hydrochloric Acid (HCl) to prevent heat generation in the drum.

Labeling: Mark as "HAZARDOUS WASTE - TOXIC TO AQUATIC LIFE - CORROSIVE."
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Disposal Path:High-Temperature Incineration. This ensures complete destruction of the

quaternary ammonium ring structure.

Workflow B: Dilute Rinsate & Wash Water (<1%)
Applicable for: Glassware washing water, bench cleaning fluids.

Collection: Do not pour down the sink. Collect in a "Aqueous Wash" carboy.

Deactivation (Optional but Recommended): While not a substitute for disposal, adding a

stoichiometric excess of anionic surfactant (like cheap liquid soap) will neutralize the biocidal

activity, reducing risk if a spill occurs during transport. Note: This creates solids; ensure your

waste handler accepts sludge.

Disposal Path: Transfer to chemical waste treatment facility for Physico-chemical treatment

(precipitation) or incineration.

Visual Logic: Waste Decision Tree
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Waste Generation
(Einecs 287-149-7)

Check Concentration

Concentrated (>1%) Dilute / Rinsate (<1%)

Segregation Check:
Contains Anionics or Nitrates?

SEGREGATE IMMEDIATELY
Do not mix streams

Yes

Collect in HDPE Drum
(Corrosive Resistant)

No

After Separation

Label: Corrosive + 
Aquatic Toxin

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging Quaternary Ammonium waste.
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Part 5: Emergency Spill Management
Scenario: 1 Liter of concentrated stock spilled on the lab floor.

Evacuate & Ventilate: Clear the immediate area.[1][2] Vapors are low volatility, but aerosols

are dangerous.

PPE Up: Don goggles, face shield, and nitrile gloves immediately.

Contain: Dyke the spill using inert absorbent (Vermiculite, Diatomaceous earth, or sand).

WARNING: Do NOT use sawdust or paper towels. Quats are oxidizers in some contexts

and can degrade cellulose, potentially heating up.

Absorb: Cover the liquid completely.

Collect: Scoop into a wide-mouth plastic jar. Label as "Solid Chemical Waste (Corrosive)."

Wash: Clean the floor with a dilute anionic detergent (soap) to neutralize residues. The floor

will be slippery; rinse thoroughly.

Visual Workflow: Spill Response

Spill Detected Don PPE:
Face Shield + Nitrile

Dyke with
Vermiculite/Sand

AVOID:
Sawdust/PaperWarning

Collect into
Plastic Jar

Wash Area with
Anionic Soap

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing chemical incompatibility risks.

Part 6: Regulatory Compliance Codes
When filling out your waste manifest, use the following codes. Note that local regulations

(State/Province) may supersede these.
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European Waste Catalogue (EWC):

07 06 01*: Aqueous washing liquids and mother liquors.

16 03 05*: Organic wastes containing hazardous substances.

US EPA (RCRA):

While not explicitly P or U listed, it is characteristic waste due to Corrosivity (D002) if pH is

<2 or >12.5 (common in concentrates).

If not corrosive, it is often regulated as "Toxic" under state mandates due to aquatic

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. usa.bego.com [usa.bego.com]

3. Quaternary ammonium compounds, benzyl-C12-18-alkyldimethyl, chlorides - PubChem
[pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://echa.europa.eu/registration-dossier/-/registered-dossier/13056
https://www.pilotchemical.com/
https://pubchem.ncbi.nlm.nih.gov/compound/Quaternary-ammonium-compounds_-benzyl-C12-18-alkyldimethyl_-chlorides
https://pubchem.ncbi.nlm.nih.gov/compound/68391-01-5
https://www.benchchem.com/product/b12675883?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AA4133914&productDescription=BENZALKONIUM+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://usa.bego.com/wp-content/uploads/2022/07/de_52008_sb_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Quaternary-ammonium-compounds_-benzyl-C12-18-alkyldimethyl_-chlorides
https://pubchem.ncbi.nlm.nih.gov/compound/Quaternary-ammonium-compounds_-benzyl-C12-18-alkyldimethyl_-chlorides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Operational Guide: Disposal Procedures for Einecs
287-149-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675883/docs#operational-guide-disposal-
procedures-for-einecs-287-149-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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